Cas no 885278-33-1 (6-Fluoro-1H-indazole-3-carbonitrile)

• Product Name: 6-Fluoro-1H-indazole-3-carbonitrile
• CAS No: 885278-33-1
• MF: C₈H₄FN₃
• MW: 161.135864257813
• MDL: MFCD07371570
• CID: 711537
• PubChem ID: 51358534
• Update Time: 2024-10-26

6-Fluoro-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1H-indazole-3-carbonitrile
• 1H-Indazole-3-carbonitrile,6-fluoro-
• 4248AC
• FCH855336
• AX8026514
• ST24045359
• AM20041312
• 1H-INDAZOLE-3-CARBONITRILE, 6-FLUORO-
• 6-Fluoro-1H-indazole-3-carbonitrile (ACI)
• 885278-33-1
• SB39515
• SY020630
• DTXSID40680007
• DS-16997
• AKOS006285074
• SCHEMBL16252839
• DB-077750
• AC-28270
• MFCD07371570

• MDL： MFCD07371570
• Inchi： 1S/C8H4FN3/c9-5-1-2-6-7(3-5)11-12-8(6)4-10/h1-3H,(H,11,12)
• InChI Key： RRZPVSNDZPXMLN-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC(=CC=2)F)NN=1

Computed Properties

• Exact Mass: 161.03900
• Monoisotopic Mass: 161.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5

Experimental Properties

• Boiling Point: 373.2±22.0℃ at 760 mmHg
• PSA: 52.47000
• LogP: 1.57368

6-Fluoro-1H-indazole-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles